
comparing 4-Phenylbutanal synthesis methods
efficiency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Phenylbutanal

CAS No.: 18328-11-5

Cat. No.: S793684
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Physical & Chemical Properties of 4-Phenylbutanal

For your research and development work, here are the key properties of 4-Phenylbutanal (CAS 18328-11-5)

compiled from chemical databases [1] [2] [3]:

Property Value

CAS Number 18328-11-5

Molecular Formula C10H12O

Molecular Weight 148.2 g/mol

Melting Point 45-48 °C

Boiling Point 243.3 °C (at 760 mmHg) [1]; 102-103 °C (at 12 Torr) [2]

Density 0.971 g/cm³ [1]; 1.002 g/cm³ (at 19 °C) [2]

Flash Point 115.9 °C [1]

Synonyms Benzenebutanal, 4-Phenylbutyraldehyde, γ-Phenylbutyraldehyde [1] [2] [3]
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Microbial Synthesis of Flavoring Phenylbutanoids

A highly relevant study demonstrates the microbial synthesis of flavoring phenylbutanoids, which are

structurally related to 4-Phenylbutanal, using an engineered strain of Corynebacterium glutamicum [4]. The

methods and quantitative results for the key compounds are summarized below.

Experimental Results & Efficiency

The following table summarizes the product titers achieved from supplemented precursors [4]:

Product Precursor Maximum Product Titer (mg/L) Maximum Product Titer (mM)

| Raspberry Ketone (4-(4-Hydroxyphenyl)butan-2-one) | p-Coumaric Acid | 99.8 mg/L | 0.61 mM | |

Zingerone | Ferulic Acid | 70.0 mg/L | 0.36 mM | | Benzylacetone | Cinnamic Acid | 10.5 mg/L | 0.07 mM |

Detailed Experimental Protocol

The research provides a detailed methodology for the synthesis [4]:

Host Organism: Engineered Corynebacterium glutamicum strain "M-CoA," tailored for increased

intracellular malonyl-CoA levels.
Heterologous Pathway:

4-Coumarate:CoA Ligase (4CL) from parsley (Petroselinum crispum): Activates the
supplemented phenylpropanoid acid (e.g., p-coumaric acid).

Benzalacetone Synthase (BAS) from Chinese rhubarb (Rheum palmatum): Condenses the
activated CoA-thioester with one molecule of malonyl-CoA to form the diketide intermediate (p-

hydroxybenzalacetone* for raspberry ketone).
Benzalacetone Reductase (BAR): Catalyzes the final reduction to the phenylbutanoid product.

The study identified and utilized CurA from E. coli, a curcumin reductase with a previously
unknown benzalacetone reductase activity, as a key enzyme.

Cultivation Conditions:
Cultivations were performed in a BioLector microbioreactor system.

The base medium was CGXII with 4% glucose.
The standard precursor concentration for production was 5 mM of the respective

phenylpropanoid (e.g., p-coumaric acid).
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The logical workflow of this microbial synthesis is as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b793684#comparing-4-phenylbutanal-synthesis-methods-

efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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